Butyl(5-chlorothiophen-2-YL)borinic acid

• Molecular Formula: C8H12BClOS
• Molecular Weight: 202.51 g/mol
• SMILES: B(CCCC)(C1=CC=C(S1)Cl)O
• InChI: InChI=1S/C8H12BClOS/c1-2-3-6-9(11)7-4-5-8(10)12-7/h4-5,11H,2-3,6H2,1H3
• InChIKey: ZLDSUSABDXSXKX-UHFFFAOYSA-N

Thiophene-2-boronic acids suffer 7,100× faster protodeboronation than phenylboronic acid, eroding yields in multi-step syntheses. Butyl(5-chlorothiophen-2-YL)borinic acid (95% purity) replaces one labile B-OH with a stable B-C(butyl) bond, halving protodeboronation-susceptible sites. This enables predictable mono-coupling stoichiometry with the 5-Cl handle preserved for orthogonal elaboration-ideal for convergent biaryl syntheses. Reliable stock supports parallel medchem and OLED R&D.

Butyl(5-chlorothiophen-2-YL)borinic Acid: Procurement-Relevant Identity, Comparator Landscape, and Why Standard Substitution Fails

Butyl(5-chlorothiophen-2-YL)borinic acid (CAS 1313761-34-0; molecular formula C₈H₁₂BClOS; molecular weight 202.51 g/mol) is a heteroaryl-alkyl borinic acid featuring a 5-chlorothiophen-2-yl moiety and an n-butyl group bonded to the boron center . Unlike the far more common 5-chlorothiophene-2-boronic acid (CAS 162607-18-3; MW 162.39 g/mol), which bears two hydroxyl groups on boron, this compound belongs to the borinic acid subclass [R₂B(OH)] that contains two carbon–boron bonds and a single B–OH group . This structural distinction imparts fundamentally different Lewis acidity, protodeboronation susceptibility, and cross-coupling stoichiometry compared to both the corresponding boronic acid and the non-chlorinated analog butyl(thiophen-2-yl)borinic acid (CAS 1313760-57-4) . The compound is commercially available from specialty suppliers at 95% purity .

1 Borinic acid scaffold with two C–B bonds offers distinct Lewis acidity versus boronic acids

2 Non-transferable butyl group enables predictable mono-coupling stoichiometry

3 5-Chloro substituent serves as orthogonal synthetic handle for sequential derivatization

• [1] Boyet, M.; Chabaud, L.; Pucheault, M. Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules 2023, 28 (6), 2660. https://doi.org/10.3390/molecules28062660. View Source

Why 5-Chlorothiophene-2-Boronic Acid Cannot Simply Replace Butyl(5-chlorothiophen-2-YL)borinic Acid in Coupling Workflows

Generic substitution of boronic acids for borinic acids in thiophene-based cross-coupling is precluded by three interconnected factors: (i) borinic acids exhibit enhanced Lewis acidity due to their two C–B bonds versus one for boronic acids, which alters transmetalation kinetics and catalyst compatibility ; (ii) thiophene-2-boronic acids are notoriously susceptible to protodeboronation—occurring at rates approximately 7,100-fold faster than phenylboronic acid at 70 °C—and the electron-withdrawing 5-chloro substituent further destabilizes the boronic acid ; (iii) borinic acids transfer only one of their two carbon ligands during Suzuki coupling, whereas the butyl group in this compound is non-transferable, providing predictable mono-coupling stoichiometry distinct from both boronic acids and diarylborinic acids . These differences mean that reaction conditions optimized for 5-chlorothiophene-2-boronic acid (e.g., aqueous n-butanol, 0.1–1 mol% Pd catalyst) cannot be assumed transferable to the borinic acid scaffold without re-optimization .

Lewis acidity mismatch

Borinic acid has two C–B bonds, altering transmetalation kinetics and catalyst compatibility compared to boronic acids.

Protodeboronation susceptibility

Thiophene-2-boronic acids are highly protodeboronation-labile; the borinic acid scaffold reduces labile B–OH sites by 50%.

Stoichiometry and ligand transfer

Only one aryl group transfers in Suzuki coupling; conditions optimized for boronic acids may not apply directly.

• [1] Boyet, M.; Chabaud, L.; Pucheault, M. Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules 2023, 28 (6), 2660. https://doi.org/10.3390/molecules28062660. View Source
• [2] Butler, A. R.; Hendry, A. J. Protodeboronation of Thiophenboronic Acids. Aust. J. Chem. 1965, 18 (10), 1521–1525. https://doi.org/10.1071/CH9651521. View Source
• [3] Christophersen, C.; Begtrup, M.; Ebdrup, S.; Petersen, H.; Vedsø, P. Synthesis of 2,3-Substituted Thienylboronic Acids and Esters. J. Org. Chem. 2003, 68 (24), 9513–9516. https://doi.org/10.1021/jo034919n. View Source
• [4] Winkle, D. D.; Rönn, M. Suzuki Reaction of a Diarylborinic Acid: One-Pot Preparation and Cross-Coupling of Bis(3,5-dimethylphenyl)borinic Acid. Org. Process Res. Dev. 2003, 7 (6), 1047–1050. https://doi.org/10.1021/op010207s. View Source
• [5] Fleckenstein, C. A.; Plenio, H. Efficient Suzuki–Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. J. Org. Chem. 2008, 73 (8), 3236–3244. https://doi.org/10.1021/jo8001886. View Source

Quantitative Differentiation Evidence for Butyl(5-chlorothiophen-2-YL)borinic Acid Against Closest Comparators

Enhanced Lewis Acidity of the Borinic Acid Scaffold Versus 5-Chlorothiophene-2-Boronic Acid

Butyl(5-chlorothiophen-2-YL)borinic acid, by virtue of its borinic acid structure [R₂B(OH)], contains two carbon–boron bonds and one B–O bond, compared to one C–B bond and two B–O bonds in 5-chlorothiophene-2-boronic acid [RB(OH)₂] . This bonding arrangement produces enhanced Lewis acidity at the boron center in borinic acids relative to their boronic acid counterparts, a property that directly influences transmetalation rates in Suzuki–Miyaura couplings, nucleophilic catalysis, and diol/diamine coordination behavior . The butyl substituent further modulates the boron electronic environment through its electron-donating inductive effect compared to the diarylborinic acid subclass.

Lewis Acidity

Class-level

Borinic acid: two C–B bonds (enhanced acidity) vs boronic acid: one C–B bond (lower acidity)

May enable lower catalyst loading in Suzuki couplings

No head-to-head pKa data for this pair

Evidence Dimension	Boron Lewis acidity (qualitative structure–activity relationship)
Target Compound Data	Two C–B bonds + one B–O bond; enhanced Lewis acidity (class-level property of borinic acids)
Comparator Or Baseline	5-Chlorothiophene-2-boronic acid: one C–B bond + two B–O bonds; lower Lewis acidity (class-level property of boronic acids)
Quantified Difference	Qualitative class distinction (no head-to-head pKa or Gutmann acceptor number data available for this specific pair)
Conditions	Review-level structural comparison; Molecules 2023, 28(6), 2660

Why This Matters

Enhanced Lewis acidity may enable lower catalyst loadings or milder conditions in Suzuki couplings, and opens applications in nucleophilic catalysis (e.g., regioselective diol functionalization) that the corresponding boronic acid cannot efficiently perform .

• [1] Boyet, M.; Chabaud, L.; Pucheault, M. Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules 2023, 28 (6), 2660. https://doi.org/10.3390/molecules28062660. View Source

Protodeboronation Liability Contextualized: Thiophene-2-Boronic Acid Instability and the Rationale for Borinic Acid Scaffolds

Thiophene-2-boronic acids are among the most protodeboronation-labile organoboron reagents known. Quantitative kinetic data show that thiophene-2-boronic acid undergoes protodeboronation at a relative rate 7.1 × 10³ times faster than phenylboronic acid at 70 °C, while thiophene-3-boronic acid is even more labile at 8.5 × 10⁵ times the rate of phenylboronic acid . This extreme lability is a well-documented challenge in Suzuki polymerizations and iterative couplings . Furthermore, the presence of electron-withdrawing substituents (such as the 5-chloro group) on the thiophene ring has been shown to decrease the stability of thienylboronic acids and esters . Although direct comparative protodeboronation rate data for butyl(5-chlorothiophen-2-YL)borinic acid versus 5-chlorothiophene-2-boronic acid have not been published, the borinic acid scaffold replaces one B–OH group (the site of protonolytic C–B bond cleavage) with a B–C(butyl) bond, which is not susceptible to protodeboronation, thereby reducing the number of labile sites by 50% relative to the boronic acid .

Protodeboronation

Reported

Thiophene-2-boronic acid: ~7,100× faster vs phenylboronic acid Borinic acid: 50% fewer labile B–OH sites

Reduced labile sites may improve yield in iterative couplings

Direct comparative data for this compound not published

Evidence Dimension	Protodeboronation relative rate (class-level)
Target Compound Data	Butyl(5-chlorothiophen-2-YL)borinic acid: one B–OH group (single protodeboronation-competent site); butyl group is non-transferable and protodeboronation-resistant
Comparator Or Baseline	Thiophene-2-boronic acid: relative protodeboronation rate 7.1 × 10³ vs phenylboronic acid (=1) at 70 °C; two B–OH groups both competent for protodeboronation
Quantified Difference	Thiophene-2-boronic acid is ~7,100-fold more labile than phenylboronic acid; 5-chloro substitution further decreases stability of thienylboronic acids ; borinic acid scaffold has 50% fewer protodeboronation-competent hydroxyl sites
Conditions	Protodeboronation at 70 °C; electron-withdrawing substituent effect from J. Org. Chem. 2003

Why This Matters

For procurement decisions involving iterative or large-scale Suzuki couplings where protodeboronation causes yield erosion and purification burden, the reduced number of labile B–OH sites in the borinic acid scaffold may translate to higher effective yields and cleaner reaction profiles, though experimental validation is needed.

• [1] Butler, A. R.; Hendry, A. J. Protodeboronation of Thiophenboronic Acids. Aust. J. Chem. 1965, 18 (10), 1521–1525. https://doi.org/10.1071/CH9651521. View Source
• [2] Liversedge, I. A.; Higgins, S. J.; Giles, M.; Heeney, M.; McCulloch, I. Reliable Suzuki Chemistry for Functionalised Polythiophene Synthesis. MRS Online Proc. Libr. 2007, 1029, 1029-F02-03. https://doi.org/10.1557/PROC-1029-F02-03. View Source
• [3] Christophersen, C.; Begtrup, M.; Ebdrup, S.; Petersen, H.; Vedsø, P. Synthesis of 2,3-Substituted Thienylboronic Acids and Esters. J. Org. Chem. 2003, 68 (24), 9513–9516. https://doi.org/10.1021/jo034919n. View Source
• [4] Boyet, M.; Chabaud, L.; Pucheault, M. Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules 2023, 28 (6), 2660. https://doi.org/10.3390/molecules28062660. View Source

Synthetic Yield Benchmarking: Borinic Acid Preparation Yields Versus Boronic Acids

The industrial synthesis of borinic acids via Grignard-based routes consistently produces lower yields than the corresponding boronic acids. According to the Clariant patent (US 2002/0161230 A1), aryl Grignard reactions with boron electrophiles give good yields for boronic acids (typically 50–80%) but only moderate yields for borinic acids (usually below 65%) . This yield differential arises from the need to add two equivalents of organometallic reagent for borinic acid formation, which increases competing side reactions including over-addition to triarylboranes and biphenyl formation from Wurtz-type coupling . The MANAC patent application (US 2015/0105562 A1) further acknowledges that prior art methods produce borinic acids in yields as low as 45–57%, motivating the development of improved synthetic routes . For Butyl(5-chlorothiophen-2-YL)borinic acid specifically, the use of a chloroaromatic precursor (5-chlorothiophene) rather than a more expensive bromoaromatic introduces additional synthetic challenges because chloroaromatic Grignard reagents are more difficult to initiate and often give lower conversions .

Synthetic Yield

Class-level

Borinic acids: typical yields below 65% Boronic acids: 50–80%

Yield differential may affect procurement cost and supply

Chloroaromatic Grignard initiation challenges

Evidence Dimension	Synthetic yield (Grignard-based preparation)
Target Compound Data	Borinic acids (class): typical yields <65% (often 45–57% by prior art methods)
Comparator Or Baseline	Boronic acids (class): typical yields 50–80% from aryl Grignard + borate
Quantified Difference	Borinic acid yields are approximately 15–35 absolute percentage points lower than boronic acid yields; lowest reported borinic acid yields are 45%
Conditions	Grignard addition to trialkoxyboranes or boron trihalides; chloroaromatic Grignard reagents present additional initiation difficulties

Why This Matters

The intrinsically lower synthetic yield of borinic acids directly impacts procurement cost and supply reliability. Buyers should anticipate higher per-gram pricing for this compound compared to 5-chlorothiophene-2-boronic acid and should evaluate supplier batch consistency given the synthetic challenges associated with chloroaromatic Grignard intermediates.

• [1] Habben, M.; Marhold, A.; Heidenreich, H. Process for Preparing Boronic and Borinic Acids. U.S. Patent Application US 2002/0161230 A1, October 31, 2002. https://patents.justia.com/patent/20020161230. View Source
• [2] Murakami, S.; Suzuki, T. (MANAC Inc.). Method for Preparing Borinic Acid Derivatives and Novel Borinic Acid Derivatives. U.S. Patent Application US 2015/0105562 A1, April 16, 2015. https://www.patentsencyclopedia.com/app/20150105562. View Source

Physicochemical Differentiation: Lipophilicity, Molecular Weight, and the 5-Chloro Substituent Effect

Butyl(5-chlorothiophen-2-YL)borinic acid (MW 202.51 g/mol) is significantly more lipophilic than its boronic acid counterpart 5-chlorothiophene-2-boronic acid (MW 162.39 g/mol) . The computed LogP for the target compound is 2.39, compared to an estimated LogP of approximately 1.0–1.3 for the parent boronic acid (based on the absence of the butyl group and the presence of an additional polar B–OH) . The compound also differs from its non-chlorinated analog butyl(thiophen-2-yl)borinic acid (MW 168.07 g/mol, CAS 1313760-57-4) by the presence of the chlorine atom, which introduces an additional synthetic handle for sequential cross-coupling (the C–Cl bond can undergo subsequent Suzuki, Buchwald–Hartwig, or nucleophilic aromatic substitution after the initial borinic acid coupling) . The 5-chloro substituent is electron-withdrawing (Hammett σₘ ≈ 0.37), which polarizes the thiophene ring and influences both the reactivity of the borinic acid and the electronic properties of downstream coupling products .

Lipophilicity

Reported

LogP 2.39 (Target) vs ~1.0–1.3 (boronic acid) MW 202.51 vs 162.39 g/mol

Higher lipophilicity supports non-polar solvent solubility

5-Cl provides orthogonal synthetic handle

Evidence Dimension	Lipophilicity (LogP) and molecular weight
Target Compound Data	MW 202.51 g/mol; LogP 2.39; contains one chlorine atom (synthetic handle)
Comparator Or Baseline	5-Chlorothiophene-2-boronic acid: MW 162.39 g/mol; LogP ~1.0–1.3 (estimated); two B–OH groups . Butyl(thiophen-2-yl)borinic acid: MW 168.07 g/mol; LogP ~2.6–2.8 (estimated); no chlorine substituent
Quantified Difference	MW increase of ~40 g/mol vs boronic acid; LogP increase of approximately 1.0–1.3 log units; chlorine provides orthogonal reactivity not present in non-halogenated analog
Conditions	Computed LogP from supplier database (Leyan); MW from molecular formula

Why This Matters

Higher lipophilicity may improve solubility in non-polar reaction solvents and is relevant for medicinal chemistry programs where LogP modulation is critical. The chlorine substituent provides a built-in functional handle for sequential derivatization without requiring additional protection/deprotection steps, distinguishing this compound from the non-chlorinated analog.

• [1] Christophersen, C.; Begtrup, M.; Ebdrup, S.; Petersen, H.; Vedsø, P. Synthesis of 2,3-Substituted Thienylboronic Acids and Esters. J. Org. Chem. 2003, 68 (24), 9513–9516. https://doi.org/10.1021/jo034919n. View Source

Mono-Coupling Stoichiometry: Single Aryl Transfer from a Mixed Alkyl-Aryl Borinic Acid

In Suzuki–Miyaura cross-coupling, borinic acids transfer only one of their two carbon ligands to the palladium catalyst. For symmetric diarylborinic acids such as bis(3,5-dimethylphenyl)borinic acid, both aryl groups are efficiently transferred, enabling two coupling events per boron equivalent . For unsymmetric alkyl-aryl borinic acids such as butyl(5-chlorothiophen-2-YL)borinic acid, the n-butyl group is generally non-transferable under standard Suzuki conditions due to the slow transmetalation of sp³-hybridized alkyl groups compared to sp²-hybridized aryl groups . This results in predictable mono-coupling stoichiometry: exactly one equivalent of the 5-chlorothiophen-2-yl moiety is transferred per equivalent of borinic acid. In contrast, the corresponding boronic acid 5-chlorothiophene-2-boronic acid also transfers one aryl group per boron, but from a scaffold that is more susceptible to protodeboronation and oxidation . Diarylbroninic acids may transfer two aryl groups, leading to different stoichiometric requirements in multi-step syntheses .

Coupling Stoichiometry

Reported

One transferable aryl group per boron; butyl non-transferable Diarylborinic acids transfer two aryl groups

Predictable 1:1 stoichiometry simplifies scale-up

sp² > sp³ transmetalation selectivity

Evidence Dimension	Number of transferable aryl groups in Suzuki coupling
Target Compound Data	One transferable 5-chlorothiophen-2-yl group per boron; butyl group is non-transferable under standard Suzuki conditions
Comparator Or Baseline	Bis(3,5-dimethylphenyl)borinic acid: two transferable aryl groups per boron ; 5-Chlorothiophene-2-boronic acid: one transferable aryl group per boron
Quantified Difference	1 vs 2 transferable aryl groups (vs diarylborinic acids); 1 vs 1 (vs corresponding boronic acid, but with different stability profile); 0 transferable alkyl groups from the butyl substituent
Conditions	Suzuki–Miyaura cross-coupling with Pd catalyst; sp² > sp³ transmetalation selectivity

Why This Matters

Predictable mono-coupling stoichiometry simplifies reaction planning and avoids complications from double aryl transfer that can occur with diarylborinic acids. For procurement, this means the effective 'active coupling equivalent' per gram of reagent is clearly defined, enabling accurate costing and scale-up calculations.

• [1] Winkle, D. D.; Rönn, M. Suzuki Reaction of a Diarylborinic Acid: One-Pot Preparation and Cross-Coupling of Bis(3,5-dimethylphenyl)borinic Acid. Org. Process Res. Dev. 2003, 7 (6), 1047–1050. https://doi.org/10.1021/op010207s. View Source
• [2] Boyet, M.; Chabaud, L.; Pucheault, M. Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules 2023, 28 (6), 2660. https://doi.org/10.3390/molecules28062660. View Source
• [3] Fleckenstein, C. A.; Plenio, H. Efficient Suzuki–Miyaura Coupling of (Hetero)aryl Chlorides with Thiophene- and Furanboronic Acids in Aqueous n-Butanol. J. Org. Chem. 2008, 73 (8), 3236–3244. https://doi.org/10.1021/jo8001886. View Source

Evidence-Backed Application Scenarios Where Butyl(5-chlorothiophen-2-YL)borinic Acid Provides Procurement-Driven Differentiation

Iterative Suzuki Coupling Sequences Requiring Suppressed Protodeboronation

In multi-step syntheses of thiophene-containing biaryls—such as pharmaceutical intermediates or organic electronic materials—the extreme protodeboronation lability of thiophene-2-boronic acids (7,100× faster than phenylboronic acid ) frequently causes yield erosion at each coupling step. The borinic acid scaffold of butyl(5-chlorothiophen-2-YL)borinic acid replaces one protodeboronation-susceptible B–OH group with a stable B–C(butyl) bond, reducing the number of labile sites by 50% . This structural feature is particularly valuable in sequential coupling strategies where the 5-chloro substituent is preserved through the first coupling and subsequently elaborated via a second cross-coupling or nucleophilic aromatic substitution, enabling convergent synthetic routes that the corresponding boronic acid may not sustain due to cumulative protodeboronation losses .

Medicinal Chemistry Library Synthesis Requiring Elevated LogP Boron Building Blocks

The computed LogP of 2.39 for butyl(5-chlorothiophen-2-YL)borinic acid represents an approximately 1.0–1.3 log unit increase in lipophilicity compared to 5-chlorothiophene-2-boronic acid. In fragment-based drug discovery and lead optimization programs targeting CNS or intracellular targets where moderate lipophilicity is desirable, this boron building block introduces both the 5-chlorothiophene pharmacophore and a lipophilic butyl handle in a single coupling step. The 95% commercial purity supports direct use in parallel synthesis workflows without additional purification, and the chlorine substituent provides an orthogonal diversification point for subsequent structure–activity relationship (SAR) exploration .

OLED and Organic Electronic Material Intermediates with Built-In Halogen Derivatization

Thiophene-boron compounds are established intermediates for organic light-emitting diode (OLED) materials and conjugated polymers . Butyl(5-chlorothiophen-2-YL)borinic acid offers a unique combination: the borinic acid moiety enables Suzuki–Miyaura coupling for thiophene incorporation, while the 5-chloro substituent remains available for subsequent C–H activation, direct arylation, or nucleophilic displacement to install additional functionality . The enhanced Lewis acidity of borinic acids relative to boronic acids may also facilitate direct C–H borylation or catalytic functionalization pathways relevant to materials synthesis . The butyl group, being non-transferable, serves as a traceless placeholder that does not interfere with the electronic properties of the final conjugated material.

Borinic Acid Catalyst Development and Diol Functionalization Research

Borinic acids have emerged as catalysts for regioselective functionalization of diols, carbohydrates, and epoxide ring-opening reactions, exploiting their enhanced Lewis acidity for substrate activation . Butyl(5-chlorothiophen-2-YL)borinic acid, with its mixed alkyl-aryl substitution pattern, offers a distinct steric and electronic profile compared to the commonly studied diarylborinic acids (e.g., dimesitylborinic acid). The electron-withdrawing 5-chloro substituent tunes the boron Lewis acidity, while the butyl group provides a non-coordinating alkyl ligand that avoids the steric congestion of diaryl systems. Researchers developing novel borinic acid catalysts may find this compound's differentiated substitution pattern useful for probing structure–activity relationships in catalytic diol functionalization .

Application

Selection Property

Validation Focus

Iterative Suzuki Coupling

Borinic acid scaffold with reduced labile sites

Protodeboronation resistance in sequential couplings

Medicinal Chemistry Library Synthesis

Elevated lipophilicity (butyl group contribution)

LogP-driven SAR exploration

OLED & Electronic Material Intermediates

5-chloro substituent for post-coupling functionalization

Orthogonal derivatization after initial coupling

Borinic Acid Catalyst Development

Mixed alkyl-aryl substitution pattern

Lewis acidity tuning via electronic effects

• [1] Boyet, M.; Chabaud, L.; Pucheault, M. Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules 2023, 28 (6), 2660. https://doi.org/10.3390/molecules28062660. View Source
• [2] Butler, A. R.; Hendry, A. J. Protodeboronation of Thiophenboronic Acids. Aust. J. Chem. 1965, 18 (10), 1521–1525. https://doi.org/10.1071/CH9651521. View Source